Cas no 2173398-10-0 (methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate)

• Product Name: methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate
• CAS No: 2173398-10-0
• MF: C₂₀H₁₉BrO₅Se
• MW: 498.225864648819
• CID: 5280408
• Update Time: 2025-08-02

methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Selenopheno[3,2-h]-1-benzopyran-3-carboxylic acid, 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-, methyl ester
• methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate

• Inchi： 1S/C20H19BrO5Se/c1-24-18(22)13-10-11-6-7-12-14(21)17(20(25-2)8-4-3-5-9-20)27-16(12)15(11)26-19(13)23/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： DXGISFLPPFAPOU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2C3[Se]C(C4(OC)CCCCC4)=C(Br)C=3C=CC=2C=C1C(OC)=O

Additional information on methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate

Methyl 7-Bromo-8-(1-Methoxycyclohexyl)-2-Oxo-Selenopheno[3,2-H]Chromene-3-Carboxylate

Methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate is a complex organic compound with the CAS number 2173398-10-0. This compound belongs to the class of selenopheno[3,2-h]chromenes, which are derivatives of chromones containing a selenium atom. The structure of this compound is characterized by a chromene ring system with a selenium atom at position 3, a bromine substituent at position 7, and a methoxycyclohexyl group at position 8. The carboxylate group at position 3 is methylated, adding to the complexity of its structure.

The synthesis of methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis techniques to streamline the process. These advancements have not only enhanced the efficiency of synthesis but also opened avenues for scaling up production for potential applications in pharmaceuticals and agrochemicals.

The compound exhibits unique electronic properties due to the presence of selenium in its structure. Selenium, being in the same group as oxygen and sulfur, introduces distinct reactivity and electronic characteristics. The bromine substituent at position 7 plays a significant role in modulating the compound's reactivity and stability. Recent computational studies have highlighted the importance of these substituents in influencing the compound's electronic distribution and reactivity patterns.

The methoxycyclohexyl group at position 8 adds steric bulk to the molecule, which can influence its solubility and bioavailability. This group also contributes to the compound's stability under various conditions. Studies have shown that this substituent enhances the molecule's ability to interact with biological systems, making it a promising candidate for drug delivery applications.

Recent research has focused on evaluating the biological activity of methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate. In vitro studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound has shown promising results in inhibiting reactive oxygen species (ROS) generation and reducing inflammation in cellular models.

Moreover, this compound has been investigated for its potential in cancer therapy. Preclinical studies suggest that it may exhibit cytotoxic effects against various cancer cell lines, potentially through mechanisms involving apoptosis induction and inhibition of cell proliferation. These findings underscore its potential as a lead compound for developing novel anticancer agents.

The selenopheno[3,2-h]chromene core of this compound is also being explored for its role in photodynamic therapy (PDT). Due to its ability to absorb light in the visible spectrum, this compound could serve as a photosensitizer in PDT applications. Recent studies have focused on optimizing its light absorption properties and photostability for enhanced therapeutic efficacy.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate. Initial findings suggest that it has low toxicity towards non-target organisms, making it a safer option for agricultural and pharmaceutical applications compared to traditional chemicals.

The development of analytical methods for detecting and quantifying this compound has also been an area of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to ensure accurate characterization and quality control during synthesis and application.

In conclusion, methyl 7-bromo-8-(1-methoxycyclohexyl)-2-oxo-selenopheno[3,2-h]chromene-3-carboxylate is a versatile compound with potential applications in multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in drug discovery and development. Continued research into its properties will undoubtedly unlock further opportunities for its utilization in various industries.